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Compound of Interest

Compound Name: 8-Azido-1-octanamine HCl

CAS No.: 1392515-98-8

Cat. No.: B2807159

Get Quote

Physicochemical Profiling & Structural Causality
Before addressing hazard mitigation, we must understand why this molecule behaves the way

it does. The choice to utilize the hydrochloride (HCl) salt rather than the free base is highly

intentional. The free base primary amine is nucleophilic and prone to atmospheric oxidation or

reaction with ambient CO₂ to form carbamates. Protonating the amine to form the HCl salt

renders it chemically inert during storage, drastically increases its aqueous solubility, and

prevents auto-condensation.

Table 1: Physicochemical Properties
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Property Value
Scientific Causality /
Implication

CAS Number 1392515-98-8
Specific to the HCl salt. (Free

base is 867338-63-4)[1].

Molecular Formula C₈H₁₈N₄ · HCl

The 8-carbon chain provides

optimal lipophilicity for

PROTAC linkers.

Molecular Weight 206.72 g/mol

High enough to prevent high

volatility, reducing inhalation

risks.

Physical Form Solid / Crystalline

Easier to weigh and less prone

to aerosolization than liquid

free bases.

Storage Temp
0–8°C (Short term), -20°C

(Long term)

Prevents thermal degradation

of the azide moiety and

oxidation.

The Stability Paradox: Carbon-to-Nitrogen Ratio vs. The Rule of Six A critical metric for azide

safety is the Carbon-to-Nitrogen ratio. The standard safety threshold dictates that

[2]. For 8-Azido-1-octanamine HCl, we have 8 carbons and 4 nitrogens, yielding a ratio of 2.0.
By this metric alone, the compound appears potentially unstable. However, we must apply the
"Rule of Six," which states that an energetic functional group requires at least six carbon atoms
to dissipate thermal and kinetic energy[3]. Because this molecule possesses an unbroken 8-
carbon aliphatic chain, it provides sufficient steric bulk and vibrational degrees of freedom to
render the azide highly stable under standard laboratory conditions, preventing explosive
decomposition[4].

Hazard Identification & Toxicological Causality (SDS
Core)
Understanding the GHS classification requires looking beyond the pictograms to the molecular

interactions occurring at the biological interface.
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Table 2: GHS Hazard Summary and Mitigation
GHS Code Hazard Statement

Mechanistic
Causality

Required Mitigation

H315 Causes skin irritation

The HCl salt acts as a

mild acid upon contact

with dermal moisture,

disrupting the acid

mantle.

Double-layer nitrile

gloves; immediate

washing upon contact.

H319
Causes serious eye

irritation

Surfactant-like

properties of the octyl

chain combined with

acidic pH cause

corneal disruption.

Snug-fitting safety

goggles; access to an

eyewash station.

H335
May cause respiratory

irritation

Inhalation of fine

crystalline dust leads

to localized

acidification in the

mucosal lining of the

lungs.

Handle exclusively

within a certified Class

II fume hood.

Note on Systemic Toxicity: While inorganic azides (like Sodium Azide) are highly toxic due to

rapid systemic absorption and binding to cytochrome c oxidase, the long aliphatic chain of 8-

Azido-1-octanamine significantly slows dermal penetration. However, prolonged exposure must

still be strictly avoided.
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Receipt of 8-Azido-1-octanamine HCl

Assess Storage Needs

Short-Term (< 1 month)
Store at 0-8°C

 Immediate Use

Long-Term (> 1 month)
Store at -20°C under Argon

 Archival

Handling Protocol
Fume Hood & Double Nitrile

Waste Disposal
Avoid Acidic/Metal Contact

Click to download full resolution via product page

Logic tree for the safe storage, handling, and disposal of 8-Azido-1-octanamine HCl.

Experimental Workflows & Protocols (Self-Validating
Systems)
In my laboratory, we do not rely on assumption; every protocol must be a self-validating

system. Below are the definitive methodologies for handling and reacting this compound.

Protocol 1: Safe Reconstitution and Validation
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Objective: Prepare a standardized stock solution while verifying the integrity of the azide

moiety.

Preparation: Inside a fume hood, weigh the desired amount of 8-Azido-1-octanamine HCl
using a static-free, non-metallic spatula. Causality: Azides can react with heavy metals

(copper, lead, brass) to form highly shock-sensitive metal azides[5].

Dissolution: Dissolve in anhydrous DMSO or DMF to create a 100 mM stock. The HCl salt

ensures rapid dissolution.

Self-Validation (IR Spectroscopy): Before proceeding to complex syntheses, take a 2 µL

aliquot and perform ATR-FTIR. You must observe a strong, sharp asymmetric stretching

vibration (

) at ~2100 cm⁻¹[6]. If this peak is absent or severely broadened, the azide has degraded,
and the batch must be discarded[7].

Protocol 2: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
Objective: Conjugate the octanamine linker to an alkyne-functionalized PROTAC warhead.

Reagent Assembly: In a 1.5 mL Eppendorf tube, combine the Alkyne-Warhead (1.0 equiv)

and 8-Azido-1-octanamine HCl (1.2 equiv) in a 1:1 mixture of t-Butanol and water.

Catalyst Generation: Prepare a fresh solution of Sodium Ascorbate (0.5 equiv). Add this to

the reaction mixture before the copper. Causality: Ascorbate acts as a reducing agent to

maintain Copper in the active Cu(I) state and prevents oxidative coupling of the alkynes.

Initiation: Add CuSO₄·5H₂O (0.1 equiv). The solution will briefly turn brown/yellow as Cu(I) is

generated.

Reaction & Self-Validation: Stir at room temperature for 2 hours. Validate reaction completion

via LC-MS (looking for the exact mass of the 1,2,3-triazole product) and FTIR (confirming the

complete disappearance of the ~2100 cm⁻¹ azide stretch).
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8-Azido-1-octanamine HCl
(Azide Donor)

CuAAC Reaction
RT, 2-4 Hours

PROTAC Warhead
(Terminal Alkyne)

Catalyst System
CuSO4 + Sodium Ascorbate

Validation
IR (~2100 cm⁻¹) & LC-MS

1,2,3-Triazole Conjugate

 Confirmed

Click to download full resolution via product page

Step-by-step workflow and validation for CuAAC using 8-Azido-1-octanamine HCl.

Waste Disposal and Decontamination
A critical failure point in many labs is the improper disposal of azide waste.

Never pour unreacted 8-Azido-1-octanamine HCl down the drain. It can accumulate in lead

or copper plumbing, forming explosive heavy-metal azides over time[5].

Never mix azide waste with concentrated acids, as this generates highly toxic and volatile

hydrazoic acid (

)[5].

Quenching Protocol: Excess azide should be quenched in the fume hood using a dilute

solution of sodium nitrite (
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) and mild acid (e.g., dilute acetic acid) to safely convert the azide into inert nitrogen gas (

) and nitrous oxide (

) before transferring to aqueous hazardous waste[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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